5-bromo-N-((5-methylisoxazol-4-yl)methyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[(5-methyl-1,2-oxazol-4-yl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C10H9BrN2O3/c1-6-7(5-13-16-6)4-12-10(14)8-2-3-9(11)15-8/h2-3,5H,4H2,1H3,(H,12,14)
• InChI Key: FFOYOHYNTVCUPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)CNC(=O)C2=CC=C(O2)Br
• Molecular Formula: C10H9BrN2O3
• Molecular Weight: 285.09 g/mol
• CAS No.: 2034404-10-7

Description

5-bromo-N-((5-methylisoxazol-4-yl)methyl)furan-2-carboxamide is a chemical compound with the empirical formula C10H9BrN2O3. It is provided to early discovery researchers as part of a collection of unique chemicals.

Scientific Research Applications

Novel Antiprotozoal Agents

Research has identified various furan derivatives as potent antiprotozoal agents, with compounds exhibiting strong DNA affinities and significant in vitro activity against pathogens like T. b. rhodesiense and P. falciparum. These findings suggest the potential of furan derivatives in developing treatments for diseases such as sleeping sickness and malaria (Ismail et al., 2004).

Advanced Synthesis Techniques

Innovative synthesis methods have been explored for creating complex furan structures. For example, palladium-catalyzed cyclization of bromoacrylamides with isocyanides has been developed to produce substituted 2,5-diimino-furans, highlighting the synthetic versatility of furan compounds (Jiang et al., 2014).

Antibacterial Applications

Furan-2-carboxamide derivatives have been synthesized and tested for their antibacterial activities against drug-resistant strains of bacteria such as A. baumannii and K. pneumoniae. This research underscores the potential of furan derivatives in addressing the challenge of antibiotic resistance (Siddiqa et al., 2022).

Chemical Structure and Reactivity Studies

Studies on the reactivity and synthesis of various furan-carboxamide derivatives have provided insight into their chemical properties, including electrophilic substitution reactions and the synthesis of functionalized molecules with potential pharmaceutical applications (Aleksandrov & El’chaninov, 2017).

Pharmaceutical Development

The selective inhibition of cyclooxygenase-1 (COX-1) by furan derivatives has been explored, with certain compounds showing promise in the development of anti-inflammatory and antiplatelet medications (Vitale et al., 2013).

Safety and Hazards

This compound is classified as Acute Tox. 4 Oral - Eye Irrit. 2 according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The hazard statements are H302 - Harmful if swallowed, and H319 - Causes serious eye irritation. The precautionary statements are P305 + P351 + P338 - IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.